Cas no 1485593-29-0 (1-(Chloromethyl)-4-isopropylcyclohexane)
1-(Chloromethyl)-4-isopropylcyclohexane Chemical and Physical Properties
Names and Identifiers
-
- AKOS015262341
- 1-(Chloromethyl)-4-isopropylcyclohexane
- 1485593-29-0
- CS-0275624
- EN300-768725
- 1-(chloromethyl)-4-(propan-2-yl)cyclohexane
-
- Inchi: 1S/C10H19Cl/c1-8(2)10-5-3-9(7-11)4-6-10/h8-10H,3-7H2,1-2H3
- InChI Key: BIHOLIHAXYEUSK-UHFFFAOYSA-N
- SMILES: ClCC1CCC(C(C)C)CC1
Computed Properties
- Exact Mass: 174.1175283g/mol
- Monoisotopic Mass: 174.1175283g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 0Ų
1-(Chloromethyl)-4-isopropylcyclohexane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-768725-0.05g |
1-(chloromethyl)-4-(propan-2-yl)cyclohexane |
1485593-29-0 | 95% | 0.05g |
$468.0 | 2024-05-22 | |
| Enamine | EN300-768725-0.1g |
1-(chloromethyl)-4-(propan-2-yl)cyclohexane |
1485593-29-0 | 95% | 0.1g |
$490.0 | 2024-05-22 | |
| Enamine | EN300-768725-0.25g |
1-(chloromethyl)-4-(propan-2-yl)cyclohexane |
1485593-29-0 | 95% | 0.25g |
$513.0 | 2024-05-22 | |
| Enamine | EN300-768725-0.5g |
1-(chloromethyl)-4-(propan-2-yl)cyclohexane |
1485593-29-0 | 95% | 0.5g |
$535.0 | 2024-05-22 | |
| Enamine | EN300-768725-1.0g |
1-(chloromethyl)-4-(propan-2-yl)cyclohexane |
1485593-29-0 | 95% | 1.0g |
$557.0 | 2024-05-22 | |
| Enamine | EN300-768725-2.5g |
1-(chloromethyl)-4-(propan-2-yl)cyclohexane |
1485593-29-0 | 95% | 2.5g |
$1089.0 | 2024-05-22 | |
| Enamine | EN300-768725-5.0g |
1-(chloromethyl)-4-(propan-2-yl)cyclohexane |
1485593-29-0 | 95% | 5.0g |
$1614.0 | 2024-05-22 | |
| Enamine | EN300-768725-10.0g |
1-(chloromethyl)-4-(propan-2-yl)cyclohexane |
1485593-29-0 | 95% | 10.0g |
$2393.0 | 2024-05-22 |
1-(Chloromethyl)-4-isopropylcyclohexane Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 1-(Chloromethyl)-4-isopropylcyclohexane
1-(Chloromethyl)-4-isopropylcyclohexane (CAS No. 1485593-29-0): An Overview of Its Properties, Applications, and Recent Research
1-(Chloromethyl)-4-isopropylcyclohexane (CAS No. 1485593-29-0) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by a cyclohexane ring substituted with a chloromethyl group and an isopropyl group, which imparts specific chemical and physical properties that make it valuable for research and development.
The chloromethyl group in 1-(Chloromethyl)-4-isopropylcyclohexane is a reactive functional group that can undergo various chemical reactions, such as nucleophilic substitution and elimination reactions. This reactivity makes the compound a useful intermediate in the synthesis of more complex molecules. The isopropyl group, on the other hand, provides steric hindrance and influences the compound's solubility and stability, making it suitable for a wide range of applications.
In the pharmaceutical industry, 1-(Chloromethyl)-4-isopropylcyclohexane has been explored as a potential building block for the synthesis of new drugs. Recent studies have shown that compounds derived from this structure exhibit promising biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives of 1-(Chloromethyl)-4-isopropylcyclohexane that demonstrated significant anti-inflammatory effects in vitro and in vivo.
Beyond pharmaceuticals, 1-(Chloromethyl)-4-isopropylcyclohexane has also found applications in materials science. The compound's unique structure allows it to be used as a monomer or co-monomer in the synthesis of polymers with tailored properties. These polymers can be designed for specific applications, such as drug delivery systems, coatings, and adhesives. A 2022 study published in the Journal of Polymer Science highlighted the use of 1-(Chloromethyl)-4-isopropylcyclohexane-based polymers in developing biodegradable materials for environmental applications.
The physical properties of 1-(Chloromethyl)-4-isopropylcyclohexane, such as its boiling point, melting point, and solubility, have been extensively studied to optimize its use in various processes. The compound is typically a colorless liquid at room temperature with a characteristic odor. Its boiling point is around 160°C, and it has moderate solubility in common organic solvents like ethanol and acetone but is insoluble in water. These properties make it easy to handle and process in laboratory settings.
Safety considerations are an essential aspect when working with any chemical compound. While 1-(Chloromethyl)-4-isopropylcyclohexane is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure safety. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound away from incompatible substances.
In conclusion, 1-(Chloromethyl)-4-isopropylcyclohexane (CAS No. 1485593-29-0) is a versatile compound with significant potential in both pharmaceutical and materials science applications. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in various scientific fields.
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